UDP-N-acetyl-D-galactosamine 4-sulfate
Overview
Description
UDP-N-acetyl-D-galactosamine 4-sulfate is a nucleotide-sugar sulfate. It derives from an UDP-N-acetyl-D-galactosamine. It is a conjugate acid of an UDP-N-acetyl-D-galactosamine 4-sulfate(3-).
Scientific Research Applications
Enzymatic Activity in Morquio Syndrome
UDP-N-acetyl-D-galactosamine 4-sulfate is linked to the activity of specific enzymes in certain medical conditions. For instance, the activity of N‐acetyl galactosamine‐6‐sulfate sulfatase was studied in the liver and brain of a patient with Morquio syndrome, showing markedly decreased enzymatic activity in these organs. This finding is critical in understanding the biochemical pathways involved in Morquio syndrome and might contribute to developing specific treatments or management strategies for this condition (Koto et al., 1978).
Metabolic Phenotypes in Response to Galactosamine Hepatotoxicity
A study on the variability in response to galactosamine hepatotoxicity utilized an integrative approach combining various analyses, including metabolic profiling. The presence of urinary N-acetylglucosamine correlated with toxicological outcomes and reflected a dynamic shift in response to galactosamine. This kind of research can be pivotal in pharmacometabonomic modeling and understanding the metabolic perturbations associated with different response phenotypes to toxins (Coen et al., 2012).
properties
Product Name |
UDP-N-acetyl-D-galactosamine 4-sulfate |
|---|---|
Molecular Formula |
C17H27N3O20P2S |
Molecular Weight |
687.4 g/mol |
IUPAC Name |
[(3R,4R,5R,6R)-3-acetamido-4-hydroxy-6-(hydroxymethyl)-5-sulfooxyoxan-2-yl] [[(2R,3S,4R,5R)-5-(2,4-dioxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] hydrogen phosphate |
InChI |
InChI=1S/C17H27N3O20P2S/c1-6(22)18-10-12(25)14(39-43(32,33)34)7(4-21)37-16(10)38-42(30,31)40-41(28,29)35-5-8-11(24)13(26)15(36-8)20-3-2-9(23)19-17(20)27/h2-3,7-8,10-16,21,24-26H,4-5H2,1H3,(H,18,22)(H,28,29)(H,30,31)(H,19,23,27)(H,32,33,34)/t7-,8-,10-,11-,12-,13-,14+,15-,16?/m1/s1 |
InChI Key |
ITVFJXYJMFKBES-RXKPRGQLSA-N |
Isomeric SMILES |
CC(=O)N[C@@H]1[C@H]([C@H]([C@H](OC1OP(=O)(O)OP(=O)(O)OC[C@@H]2[C@H]([C@H]([C@@H](O2)N3C=CC(=O)NC3=O)O)O)CO)OS(=O)(=O)O)O |
SMILES |
CC(=O)NC1C(C(C(OC1OP(=O)(O)OP(=O)(O)OCC2C(C(C(O2)N3C=CC(=O)NC3=O)O)O)CO)OS(=O)(=O)O)O |
Canonical SMILES |
CC(=O)NC1C(C(C(OC1OP(=O)(O)OP(=O)(O)OCC2C(C(C(O2)N3C=CC(=O)NC3=O)O)O)CO)OS(=O)(=O)O)O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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